Cas no 947762-21-2 (2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-)

2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)- structure
947762-21-2 structure
Product Name:2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-
CAS No:947762-21-2
MF:C12H12ClN3
MW:233.696781158447
CID:2107080
Update Time:2023-08-03

2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6-(4-ethylphenyl)-2-Pyrimidinamine
    • 2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-
    • Inchi: 1S/C12H12ClN3/c1-2-8-3-5-9(6-4-8)10-7-11(13)16-12(14)15-10/h3-7H,2H2,1H3,(H2,14,15,16)
    • InChI Key: YADMGSJJIRDNHK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CC(=CC=2)CC)=NC(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.8
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